5-Fluoro-2-(methylsulfonyl)pyrimidine
Overview
Description
5-Fluoro-2-(methylsulfonyl)pyrimidine is a chemical compound with the molecular formula C5H5FN2O2S . It has a molecular weight of 176.17 g/mol . The compound is solid at room temperature .
Molecular Structure Analysis
The InChI code for 5-Fluoro-2-(methylsulfonyl)pyrimidine is 1S/C5H5FN2O2S/c1-11(9,10)5-7-2-4(6)3-8-5/h2-3H,1H3 . The Canonical SMILES representation is CS(=O)(=O)C1=NC=C(C=N1)F .Physical And Chemical Properties Analysis
5-Fluoro-2-(methylsulfonyl)pyrimidine is a solid at room temperature . It has a molecular weight of 176.17 g/mol . The compound has a topological polar surface area of 68.3 Ų .Scientific Research Applications
Cancer Treatment Research
5-Fluoro-2-(methylsulfonyl)pyrimidine, as a fluorinated pyrimidine, may be explored in cancer treatment research due to the significance of fluorinated compounds like 5-Fluorouracil (5-FU) in chemotherapy. These compounds are used to treat over 2 million cancer patients annually, highlighting their importance in medical research .
Chemical Synthesis
This compound could be used in various chemical synthesis processes due to its potential reactivity and the presence of a sulfonyl group which can act as a good leaving group or be transformed into other functional groups for further reactions .
Material Science
In material science, 5-Fluoro-2-(methylsulfonyl)pyrimidine might be utilized in the development of new materials, leveraging its molecular structure for creating polymers or coatings with specific properties .
Analytical Chemistry
The compound’s unique structure could make it a candidate for developing analytical reagents or methods for detecting or quantifying specific substances, possibly through fluorescence or other spectroscopic techniques .
Green Chemistry
Due to the increasing importance of environmentally friendly solvents, this compound’s better solubility in green solvents could be advantageous in research focused on sustainable chemistry practices .
Anti-fibrotic Activities
Research into novel compounds with anti-fibrotic activities is ongoing, and 5-Fluoro-2-(methylsulfonyl)pyrimidine could potentially contribute to this field by being part of new compounds that show better activities than current treatments .
Mechanism of Action
Target of Action
It is known to be used in suzuki–miyaura (sm) cross-coupling reactions , which are widely applied transition metal catalyzed carbon–carbon bond forming reactions .
Mode of Action
In the context of SM cross-coupling reactions, 5-Fluoro-2-(methylsulfonyl)pyrimidine may interact with its targets through a process involving oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
In the context of sm cross-coupling reactions, it can be inferred that the compound plays a role in the formation of carbon–carbon bonds .
Result of Action
In the context of SM cross-coupling reactions, the compound contributes to the formation of carbon–carbon bonds .
Safety and Hazards
properties
IUPAC Name |
5-fluoro-2-methylsulfonylpyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5FN2O2S/c1-11(9,10)5-7-2-4(6)3-8-5/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CGZXTNCFCUZUBZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=C(C=N1)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5FN2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70340667 |
Source
|
| Record name | 5-Fluoro-2-methylsulfonylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70340667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Fluoro-2-(methylsulfonyl)pyrimidine | |
CAS RN |
6090-38-6 |
Source
|
| Record name | 5-Fluoro-2-(methylsulfonyl)pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6090-38-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Fluoro-2-methylsulfonylpyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70340667 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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